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Compound of Interest

Compound Name: N-Xantphos

Cat. No.: B122200

Technical Guide: Safe Handling of N-Xantphos

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
N-Xantphos (4,6-Bis(diphenylphosphino)-10H-phenoxazine), a crucial ligand in modern
synthetic chemistry. Adherence to these guidelines is essential for ensuring a safe laboratory
environment.

Core Safety Data

N-Xantphos is a combustible solid and requires careful handling to avoid irritation and other
health effects.[1][2] The following tables summarize the key safety information.

GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H315 Causes skin irritation.[3]
Causes serious eye irritation.
H319
[3]
May cause respirato
H335 o Y _ P i
irritation.[3]
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[4]
Wash hands and any exposed
P264 skin thoroughly after handling.
[31[5]
Use only outdoors or in a well-
P271 _
ventilated area.[3][4]
Wear protective
loves/protective clothing/eye
P280 g .p _ gy
protection/face protection.[3][4]
[5]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[5]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[3][4][5]

P319

Get medical help if you feel

unwell.[4]
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.[3][5]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[4]
P405 Store locked up.[4]
Dispose of contents/container
to an appropriate treatment
Disposal P501 and disposal facility in

accordance with applicable

laws and regulations.[4]

hvsical and Chemical :

Property Value

Molecular Formula (CsH3)2NHO(P(CeHs)2)2[1][2]
Molecular Weight 551.55 g/mol [1][2]
Appearance Solid

Melting Point 256-262 °C[1][2]

Storage Temperature 2-8°C[1][2]

Experimental Protocol: Representative Buchwald-
Hartwig Amination

N-Xantphos is a key ligand in various cross-coupling reactions, including the Buchwald-
Hartwig amination.[1][2] The following is a generalized protocol for the palladium-catalyzed
amination of an aryl halide. Note: This is a representative protocol and should be adapted and

optimized for specific substrates.
Materials:

e Aryl halide (1.0 mmol)
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Amine (1.2 mmol)

Palladium source (e.g., Pdz(dba)s, 1-2 mol%)
N-Xantphos (1.5-3 mol%)

Base (e.g., NaOt-Bu, Cs2COs3, 1.4 mmol)

Anhydrous, degassed solvent (e.g., toluene, dioxane)
Schlenk flask or glovebox

Inert atmosphere (Nitrogen or Argon)

Procedure:

Inert Atmosphere: All manipulations should be performed under an inert atmosphere of
nitrogen or argon using standard Schlenk techniques or in a glovebox.

Reaction Setup: To a dry Schlenk flask, add the palladium source, N-Xantphos, and the
base.

Reagent Addition: Add the aryl halide and the amine to the flask.
Solvent Addition: Add the anhydrous, degassed solvent to the flask.

Reaction Conditions: The reaction mixture is typically stirred at room temperature to 110 °C.
The progress of the reaction should be monitored by a suitable analytical technique (e.qg.,
TLC, GC-MS, LC-MS).

Work-up: Upon completion, the reaction is cooled to room temperature. The mixture is
diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through a pad of celite
to remove insoluble salts. The filtrate is then washed with water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by column
chromatography on silica gel.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b122200?utm_src=pdf-body
https://www.benchchem.com/product/b122200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Workflows
N-Xantphos Handling and Storage Workflow

The following diagram outlines the standard procedure for handling and storing N-Xantphos
safely.

Storage
Stc;lre in alco?jl’ dry’
well-ventilated area ;
(2-8°C) tightly sealed

A
Wear appropriate PPE:
- Safety glasses Use in a well-ventilated Wash hands thoroughly
- Gloves area or fume hood after handling
- Lab coat

Handling

Spill Response

A
Avoid dust formation. Collect in a sealed Clean spill area
Sweep up spilled solid. container for disposal with soap and water

Click to download full resolution via product page

Caption: Workflow for the safe storage, handling, and spill response for N-Xantphos.

First Aid Procedures for N-Xantphos Exposure

This diagram outlines the immediate first aid measures to be taken in case of exposure to N-
Xantphos.
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Exposure to N-Xantphos

Routes of Exposure & First Aid
\4 Y \4 \4

: - Eye Contact: — —
(e o | ooy | (o | [ = ]
soap and water. Remove contact lenses. Keep comfortable. Do NOT induce vomiting.

\

\ 4
> Seek medical attention <
if irritation or symptoms persist.

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure to N-Xantphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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